Molecular Structure
Molecular Structure
Ceramide 3 molecular structure analysis guide?
Atomic Arrangement Ceramide 3 is composed of sphingosine and a fatty acid joined by an amide bond[“]. The molecular properties and the interaction of ceramides with other components of the stratum corneum (e.g. free fatty acids, cholesterol) determine the three-dimensional arrangement of the molecules in the lipidic phase of the horny layer[“][“].
Bonding Type Ceramide 3 is composed of a sphingosine base and a fatty acid. These two components are linked together by an amide bond[“]. The fatty acid chains consist mainly of longer-chain (up to C 24 or greater) saturated and monoenoic (mainly (n -9)) components[“].
Geometry Ceramide 3 forms large stable channels capable of translocating proteins across membranes. These channels are dynamic structures that exist in a constant state of assembly and disassembly[“].
Electron Cloud Distribution As a lipid molecule, it would have a region of high electron density around the oxygen atoms in the amide bond and the hydroxyl group, and regions of lower electron density around the carbon and hydrogen atoms in the hydrocarbon chains.
Stereochemistry Ceramide 3 has two chiral centers; Inversion of the C-3 configuration in CerNS and CerNdS increased phase transition temperatures, had no significant effects on lamellar phases, but also decreased the proportion of orthorhombic packing and decreased lipid mixing in the model membranes[“].
